rac-(1R,2S)-2-(3,4-dichlorophenyl)cyclopropan-1-amine hydrochloride
Overview
Description
Rac-(1R,2S)-2-(3,4-dichlorophenyl)cyclopropan-1-amine hydrochloride, commonly known as racemic DCPCA-HCl, is a compound that has been studied for its scientific research applications. It is a chiral compound, meaning it has two different enantiomers, and it is used in a variety of research fields.
Mechanism of Action
Racemic DCPCA-HCl is an inhibitor of the enzyme cyclooxygenase (COX). It inhibits the activity of COX-2, an enzyme involved in the synthesis of prostaglandins and thromboxanes. This inhibition results in the reduction of inflammation and pain.
Biochemical and Physiological Effects
Racemic DCPCA-HCl has been found to have anti-inflammatory and analgesic effects. In animal studies, it has been shown to reduce inflammation and pain in a dose-dependent manner. It has also been found to have anti-nociceptive effects, meaning it can reduce the perception of pain.
Advantages and Limitations for Lab Experiments
Racemic DCPCA-HCl has several advantages for laboratory experiments. It is relatively easy to synthesize, and it has a high solubility in a variety of solvents. It is also relatively stable and is not easily degraded by light or heat. However, it is important to note that racemic DCPCA-HCl is a chiral compound and can be difficult to work with in certain experiments.
Future Directions
There are several potential future directions for the use of racemic DCPCA-HCl. It could be used in the synthesis of new chiral drugs and pharmaceuticals, as well as in the development of new catalysts for organic synthesis. It could also be used in the study of the stereochemistry of organic compounds and in the development of optically active compounds. Additionally, it could be used in the development of new anti-inflammatory and analgesic drugs.
Synthesis Methods
Racemic DCPCA-HCl is synthesized from the reaction of dichlorophenylcyclopropanone and 1-amino-2-propanol in the presence of hydrochloric acid. The reaction is performed at a temperature of 120°C and pressure of 1.2 MPa. The reaction results in the formation of racemic DCPCA-HCl, which is then purified by recrystallization.
Scientific Research Applications
Racemic DCPCA-HCl is used in a variety of scientific research applications. It is used in the synthesis of a variety of compounds, including chiral drugs, pharmaceuticals, and catalysts. It is also used in the study of the stereochemistry of organic compounds and in the synthesis of optically active compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(3,4-dichlorophenyl)cyclopropan-1-amine hydrochloride involves the reaction of a cyclopropane compound with an amine in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "3,4-dichlorophenylcyclopropane", "ammonia", "hydrogen chloride", "sodium borohydride", "methanol" ], "Reaction": [ "3,4-dichlorophenylcyclopropane is reacted with ammonia in methanol to form rac-(1R,2S)-2-(3,4-dichlorophenyl)cyclopropan-1-amine.", "The amine is then reacted with hydrogen chloride to form the hydrochloride salt of the amine.", "Finally, the hydrochloride salt is reduced with sodium borohydride to form rac-(1R,2S)-2-(3,4-dichlorophenyl)cyclopropan-1-amine hydrochloride." ] } | |
CAS RN |
69579-99-3 |
Product Name |
rac-(1R,2S)-2-(3,4-dichlorophenyl)cyclopropan-1-amine hydrochloride |
Molecular Formula |
C9H10Cl3N |
Molecular Weight |
238.5 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
